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Compound of Interest

Compound Name: L-Histidine-15N3

Cat. No.: B12060411 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling L-Histidine-15N3, a stable isotope-labeled amino acid. By offering clear operational

and disposal plans, this document aims to be your preferred source for chemical handling

information, building a foundation of trust through value beyond the product itself.

L-Histidine-15N3, while chemically similar to its non-labeled counterpart, requires careful

handling to ensure personnel safety and experimental integrity. Although L-Histidine is

generally considered non-hazardous, adherence to standard laboratory safety protocols is

crucial.[1][2][3] The stable isotope 15N is not radioactive and therefore does not require special

radiological precautions.[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

L-Histidine-15N3, ensuring protection against potential exposure.
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PPE Category Item Specification Purpose

Eye Protection Safety Glasses ANSI Z87.1-compliant
Protects eyes from

dust particles.[2]

Hand Protection Disposable Gloves Nitrile or Latex
Prevents skin contact.

[5][6]

Respiratory Protection Dust Mask/Respirator
NIOSH-approved

(e.g., N95)

Recommended when

handling powders to

avoid inhalation of

dust.[2][7]

Body Protection Laboratory Coat Standard
Protects clothing and

skin from spills.

Operational Plan: Step-by-Step Handling Protocol
This section outlines a detailed, procedural guide for the safe handling of L-Histidine-15N3
from receipt to experimental use.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product label matches the order specifications (L-Histidine-15N3).
Store the container in a designated, cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[1][2]

2. Preparation for Experimental Use:

Work in a well-ventilated area, preferably within a fume hood or on a bench with local
exhaust ventilation, especially when handling the solid form to minimize dust generation.[2]
[8]
Don the appropriate PPE as outlined in the table above.
Use a clean, designated spatula and weighing vessel to measure the required amount of L-
Histidine-15N3.
If creating a solution, add the solid to the solvent slowly to avoid splashing.

3. Experimental Workflow:
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Clearly label all vessels containing L-Histidine-15N3.
Handle all solutions and subsequent experimental materials containing the isotope with the
same level of care as the initial compound.
Avoid contact with skin and eyes, and prevent inhalation of any aerosols or dust.[8]

4. Spill Management:

In case of a small spill of the solid material, carefully sweep it up to avoid creating dust and
place it in a sealed container for disposal.[1][2]
For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.
Clean the spill area thoroughly with soap and water.[2]

Disposal Plan
Proper disposal of L-Histidine-15N3 and associated waste is critical to maintaining a safe

laboratory environment and complying with regulations.

1. Waste Segregation:

Segregate waste containing L-Histidine-15N3 from other laboratory waste streams.
Use clearly labeled, sealed containers for solid and liquid waste.

2. Disposal of Unused Product:

Unused or expired L-Histidine-15N3 should be disposed of as non-hazardous chemical
waste.
Consult your institution's environmental health and safety (EHS) office for specific guidelines.
In general, it can be sent to a licensed disposal company.[9]

3. Disposal of Contaminated Materials:

Disposable items such as gloves, weighing papers, and pipette tips that have come into
contact with L-Histidine-15N3 should be placed in a designated, sealed waste bag or
container.
Dispose of this container according to your institution's guidelines for non-hazardous solid
waste.

4. Liquid Waste Disposal:
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Aqueous solutions of L-Histidine-15N3 should be collected in a labeled, sealed container.
Do not pour solutions down the drain unless permitted by local regulations and institutional
policies.[5][9] Check with your EHS office for the proper disposal procedure for non-
hazardous aqueous waste.

Experimental Workflow Diagram
The following diagram illustrates the key stages in the safe handling and disposal of L-
Histidine-15N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12060411?utm_src=pdf-custom-synthesis
https://www.flinnsci.com/sds_872.2-l-histidine/sds_872.2/
https://sdfine.com/media/catalog/product/attachment/47221MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC166150250&productDescription=L-HISTIDINE%2C+98%25+25GRL-HISTID&vendorId=VN00032119&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757925/
https://www.cdhfinechemical.com/images/product/msds/214_774104461_L-HISTIDINE-CASNO-71-00-1-MSDS.pdf
https://www.chemicalbook.com/msds/l-histidine.pdf
https://www.carlroth.com/medias/SDB-3852-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIwMjV8YXBwbGljYXRpb24vcGRmfGFEQmtMMmczWXk4NU1UZ3lNalkyTXpVNU9ETTRMMU5FUWw4ek9EVXlYMGRDWDBWT0xuQmtaZ3w5NjFjNjMyZTEyYTkzYWRhNjhkZDNkM2U1ZjEyMjk1ZDlhMjYzNzM0N2FkY2VmOTE4YTg0N2RlZjhiNDRmNThm
https://www.lobachemie.com/lab-chemical-msds/MSDS-LHISTIDINE-CASNO-71-00-04065-EN.aspx
https://westliberty.edu/health-and-safety/files/2017/07/L-Histidine.pdf
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/product/b12060411#personal-protective-equipment-for-handling-l-histidine-15n3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12060411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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